Cas no 109517-71-7 (Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]-)

Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]- structure
109517-71-7 structure
Product Name:Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]-
CAS No:109517-71-7
MF:C17H20O5
MW:304.337705612183
CID:197654
PubChem ID:6442871
Update Time:2025-04-19

Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]-
    • 2-[3-hydroxy-5-methoxy-4-[(2E,4E)-octa-2,4-dienoyl]phenyl]acetic acid
    • Cavoxinin
    • 109517-71-7
    • Inchi: 1S/C17H20O5/c1-3-4-5-6-7-8-13(18)17-14(19)9-12(11-16(20)21)10-15(17)22-2/h5-10,19H,3-4,11H2,1-2H3,(H,20,21)/b6-5+,8-7+
    • InChI Key: QTMCMRWMMYEODV-BSWSSELBSA-N
    • SMILES: O(C)C1C=C(CC(=O)O)C=C(C=1C(/C=C/C=C/CCC)=O)O

Computed Properties

  • Exact Mass: 304.1311
  • Monoisotopic Mass: 304.131074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.183
  • Boiling Point: 543.8°Cat760mmHg
  • Flash Point: 198.6°C
  • Refractive Index: 1.565
  • PSA: 83.83
  • LogP: 3.12310
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